Cas no 1361677-97-5 (3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde)

• Product Name: 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361677-97-5
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4926679
• Update Time: 2025-10-22

3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-6-1-2-9(14)7(3-6)12-11(16)8(5-18)10(15)4-17-12/h1-5H
• InChI Key： TWWNGKHDCGXUEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CN=C1C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 4.5
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde

3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361677-97-5)

3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde is a highly specialized organic compound with the CAS registry number 1361677-97-5. This compound belongs to the class of isonicotinaldehydes, which are derivatives of isonicotinic acid. The molecule features a unique structure characterized by two chlorine atoms at the 3 and 5 positions of the isonicotinaldehyde moiety and a substituted phenyl group at the 2 position. The phenyl group itself is further substituted with chlorine atoms at the 2 and 5 positions, making this compound a dichlorinated derivative with significant structural complexity.

The synthesis of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the dichlorinated phenyl group onto the isonicotinaldehyde backbone. These methods not only improve reaction efficiency but also reduce environmental impact by minimizing waste generation.

One of the most intriguing aspects of this compound lies in its potential applications in various fields. In pharmaceutical research, 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde has shown promise as a lead compound for drug development. Its unique structure allows for interactions with specific biological targets, making it a candidate for anti-inflammatory and anticancer therapies. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

In addition to its pharmacological applications, 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde has garnered attention in materials science. Its rigid molecular framework and ability to form hydrogen bonds make it an attractive candidate for designing advanced materials such as coordination polymers and supramolecular assemblies. Researchers have explored its use in constructing porous materials with high surface areas, which could find applications in gas storage and catalysis.

The physical properties of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde are also worth noting. It exists as a crystalline solid under standard conditions with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques commonly used in chemical research.

From an environmental perspective, understanding the fate and behavior of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic conditions. Results indicate that the compound undergoes slow microbial degradation due to its stable aromatic ring system and electron-withdrawing substituents. This information is valuable for developing strategies to mitigate environmental contamination should this compound be used on an industrial scale.

In terms of safety considerations, while 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde is not classified as a hazardous chemical under current regulations, proper handling procedures are recommended due to its potential irritant effects on skin and eyes. Occupational exposure should be minimized through the use of personal protective equipment and adequate ventilation systems.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde. Collaborative efforts between chemists and biologists are expected to further elucidate its mechanisms of action at molecular levels. Additionally, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior in complex biological systems.

In conclusion,3,5-Dichloro-2-(2,5-dichlorophenyl)isonicotinaldehyde (CAS No. 1361677-97-5) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure not only offers opportunities for innovative applications but also serves as a valuable model system for advancing our understanding of chemical reactivity and molecular interactions.